![molecular formula C13H13Cl2NO B1431578 3-(2-Chloro-5-methoxyphenyl)aniline hydrochloride CAS No. 1355248-17-7](/img/structure/B1431578.png)
3-(2-Chloro-5-methoxyphenyl)aniline hydrochloride
Overview
Description
3-(2-Chloro-5-methoxyphenyl)aniline hydrochloride is a useful research compound. Its molecular formula is C13H13Cl2NO and its molecular weight is 270.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescence Quenching Studies
Research involving boronic acid derivatives, specifically 5-chloro-2-methoxy phenyl boronic acid (5CMPBA) and 4-fluoro-2-methoxyphenyl boronic acid (4FMPBA), has shown the use of aniline as a quencher in fluorescence studies. This has led to insights into the negative deviation in Stern–Volmer plots and the role of intermolecular and intramolecular hydrogen bonding in alcohol environments, affecting conformational changes in the solutes' ground state (H. S. Geethanjali et al., 2015; H. S. Geethanjali, D. Nagaraja, R. Melavanki, 2015).
Synthesis and Pharmacological Evaluation
A study focused on synthesizing a compound involving substituted aniline and thioglycolic acid, indicating potential applications in areas like cancer and HIV research. The physical properties and antimicrobial activity of these synthesized products were also evaluated (Pinka Patel et al., 2013).
Preparation and Structural Analysis
In the synthesis of N-phenyl-3-methylthiopropylamine hydrochlorides, anilines including methoxyphenyl derivatives were utilized. The resulting compounds, N-phenyl-S-methylisothiazolidinium derivatives, were isolated and characterized, highlighting their potential for further chemical investigations (D. W. Swank, D. Lambeth, 1983).
Biologically Active Anilides
Research on substituted anilides of benzo[2,3-b]thiophene series involving methoxycarbonyl- and cyano-substituted anilines has shown their potential biological activity. Molecular and crystal structures of these compounds were determined, providing insights into their conformational characteristics and potential biological activity (I. Jarak et al., 2007).
Quantum Chemical Studies
A study on thiadiazolines, including 4-chloro-N-(5-phenyl-1,3,4-thiadiazol-2(3H)-ylidene)aniline, explored their potential as corrosion inhibitors for mild steel in acidic medium. The study emphasized the correlation of quantum chemical parameters to inhibition efficiency, underscoring the application of these compounds in corrosion control (P. Udhayakala et al., 2013).
Mechanism of Action
Target of Action
It’s worth noting that this compound could potentially interact with various biological targets depending on its chemical structure and properties .
Mode of Action
The compound might be involved in suzuki–miyaura (sm) cross-coupling reactions, which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions . In SM coupling, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Given its potential involvement in sm coupling reactions, it may influence pathways related to carbon–carbon bond formation .
Result of Action
Based on its potential involvement in sm coupling reactions, it might contribute to the formation of new carbon–carbon bonds, which could have various downstream effects depending on the specific context .
Properties
IUPAC Name |
3-(2-chloro-5-methoxyphenyl)aniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO.ClH/c1-16-11-5-6-13(14)12(8-11)9-3-2-4-10(15)7-9;/h2-8H,15H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWRWBBZRCZKYHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)C2=CC(=CC=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1355248-17-7 | |
Record name | [1,1′-Biphenyl]-3-amine, 2′-chloro-5′-methoxy-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1355248-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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